Cas no 2031258-76-9 (1-bromo-3,3-difluoro-2,2-dimethylpentane)

• Product Name: 1-bromo-3,3-difluoro-2,2-dimethylpentane
• CAS No: 2031258-76-9
• MF: C₇H₁₃BrF₂
• MW: 215.07892870903
• MDL: MFCD30344955
• CID: 4633903
• PubChem ID: 125424522
• Update Time: 2025-10-30

1-bromo-3,3-difluoro-2,2-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-bromo-3,3-difluoro-2,2-dimethyl-
• 1-bromo-3,3-difluoro-2,2-dimethylpentane

• MDL： MFCD30344955
• Inchi： 1S/C7H13BrF2/c1-4-7(9,10)6(2,3)5-8/h4-5H2,1-3H3
• InChI Key： GTUXEJRKCHCURJ-UHFFFAOYSA-N
• SMILES： C(Br)C(C)(C)C(F)(F)CC

Additional information on 1-bromo-3,3-difluoro-2,2-dimethylpentane

Research Brief on 1-Bromo-3,3-difluoro-2,2-dimethylpentane (CAS: 2031258-76-9): Recent Advances and Applications

1-Bromo-3,3-difluoro-2,2-dimethylpentane (CAS: 2031258-76-9) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This research brief aims to provide an overview of the latest developments related to this compound, focusing on its synthesis, reactivity, and emerging applications in drug discovery and material science.

Recent studies have highlighted the importance of fluorinated organic compounds in medicinal chemistry, where the introduction of fluorine atoms can significantly alter the biological activity, metabolic stability, and pharmacokinetic properties of drug candidates. The presence of both bromine and fluorine atoms in 1-bromo-3,3-difluoro-2,2-dimethylpentane makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutics and agrochemicals.

A 2023 study published in the Journal of Fluorine Chemistry explored the synthetic pathways for 1-bromo-3,3-difluoro-2,2-dimethylpentane, emphasizing its role as a key intermediate in the preparation of fluorinated analogs of biologically active compounds. The researchers demonstrated that this compound could be efficiently synthesized via a multi-step process involving radical bromination and fluorination, with yields exceeding 80%. The study also investigated the compound's reactivity in nucleophilic substitution reactions, which is crucial for its application in drug discovery.

In the pharmaceutical sector, 1-bromo-3,3-difluoro-2,2-dimethylpentane has been utilized as a precursor in the synthesis of fluorinated small molecules targeting various disease pathways. For instance, a recent patent application (WO2023056789) disclosed its use in the development of novel kinase inhibitors with enhanced selectivity and reduced off-target effects. The incorporation of the difluoromethyl group, derived from this compound, was shown to improve the compounds' binding affinity and metabolic stability.

Beyond pharmaceuticals, this compound has also found applications in material science. A 2024 study in Advanced Materials reported its use in the synthesis of fluorinated polymers with exceptional thermal stability and chemical resistance. These polymers are being explored for use in high-performance coatings and electronic materials, where the unique properties of fluorine-containing compounds are highly desirable.

Despite its promising applications, challenges remain in the large-scale production and handling of 1-bromo-3,3-difluoro-2,2-dimethylpentane. Its sensitivity to moisture and light necessitates specialized storage conditions, and its reactivity requires careful control during synthetic processes. Ongoing research is focused on optimizing its synthesis and developing safer handling protocols to facilitate its broader adoption in industrial and academic settings.

In conclusion, 1-bromo-3,3-difluoro-2,2-dimethylpentane (CAS: 2031258-76-9) represents a valuable tool in the toolkit of synthetic chemists, particularly in the fields of medicinal chemistry and material science. Its unique combination of bromine and fluorine substituents offers diverse reactivity and functionalization possibilities, making it a key intermediate for the development of next-generation therapeutics and advanced materials. Future research is expected to further explore its potential and address the current limitations in its use.